Cas no 2228084-49-7 (2-amino-2-(7-chloroquinolin-8-yl)acetic acid)

• Product Name: 2-amino-2-(7-chloroquinolin-8-yl)acetic acid
• CAS No: 2228084-49-7
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6194411
• PubChem ID: 165968523
• Update Time: 2025-05-27

2-amino-2-(7-chloroquinolin-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(7-chloroquinolin-8-yl)acetic acid
• EN300-1994312
• 2228084-49-7

• Inchi： 1S/C11H9ClN2O2/c12-7-4-3-6-2-1-5-14-10(6)8(7)9(13)11(15)16/h1-5,9H,13H2,(H,15,16)
• InChI Key： HACNSMNNVNREMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(C(=O)O)N

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(7-chloroquinolin-8-yl)acetic acid

Comprehensive Overview of 2-amino-2-(7-chloroquinolin-8-yl)acetic acid (CAS No. 2228084-49-7): Properties, Applications, and Research Insights

2-amino-2-(7-chloroquinolin-8-yl)acetic acid (CAS No. 2228084-49-7) is a specialized quinoline derivative with a unique molecular structure combining an amino acid moiety and a chloroquinoline scaffold. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and its role in medicinal chemistry. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing interest in quinoline-based compounds, particularly those with 7-chloro substitutions, owing to their diverse biological activities. Researchers are exploring 2-amino-2-(7-chloroquinolin-8-yl)acetic acid for its potential applications in antimicrobial agents, anti-inflammatory drugs, and even cancer therapeutics. The compound's structural features align with current trends in targeted drug design, where heterocyclic frameworks like quinoline are leveraged for improved pharmacokinetics.

From a synthetic perspective, CAS No. 2228084-49-7 serves as a critical intermediate in organic synthesis. Its chiral center (introduced by the amino acid group) enables the creation of enantiomerically pure compounds, a key focus in modern asymmetric catalysis. Laboratories optimizing green chemistry protocols often evaluate derivatives of this compound for atom-efficient reactions, addressing the demand for sustainable methodologies in fine chemical production.

The analytical characterization of 2-amino-2-(7-chloroquinolin-8-yl)acetic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and stability under standard storage conditions. Many users searching for this compound inquire about its solubility profile (notably in DMSO and aqueous buffers) and storage recommendations (typically 2-8°C under inert atmosphere), reflecting practical concerns in research applications.

In the context of drug discovery pipelines, this quinoline derivative has been investigated for structure-activity relationship (SAR) studies. Computational chemists frequently employ molecular docking simulations to predict its interactions with biological targets, particularly enzymes associated with infectious diseases. The 7-chloroquinoline moiety is known to enhance membrane permeability, a desirable property in CNS-targeting drugs, making this compound relevant to neuropharmacology research.

Quality control specifications for CAS No. 2228084-49-7 emphasize the importance of residual solvent analysis and heavy metal screening, especially for GMP-grade material. Suppliers catering to preclinical research often provide detailed certificates of analysis (CoA) with batch-specific data, responding to the pharmaceutical industry's stringent quality assurance requirements. Recent publications suggest potential in combinatorial chemistry libraries, where this scaffold could yield novel small molecule inhibitors.

Emerging applications in material science have also been reported, with derivatives of 2-amino-2-(7-chloroquinolin-8-yl)acetic acid showing promise as fluorescent probes or coordination complexes for catalysis. The compound's chelating properties, stemming from its amino-carboxylate structure, make it interesting for developing metal-organic frameworks (MOFs) with potential in sensor technologies.

For researchers investigating structure-property relationships, the pKa values of both the amino and carboxyl groups in this compound are crucial parameters affecting its ionization state under physiological conditions. This directly influences bioavailability and drug-receptor interactions, explaining why many literature searches focus on its physicochemical properties. The compound's logP (partition coefficient) has been calculated to guide ADMET predictions in early-stage drug development.

Patent landscapes reveal increasing claims incorporating 2228084-49-7 derivatives, particularly in kinase inhibitor formulations and antiviral therapies. This aligns with global health priorities addressing emerging pathogens and drug-resistant infections. The compound's scaffold hopping potential makes it valuable for intellectual property strategies in pharmaceutical innovation.

Environmental and toxicological assessments of 2-amino-2-(7-chloroquinolin-8-yl)acetic acid follow standard OECD guidelines, with particular attention to its biodegradation pathways. These studies support the compound's safe handling in industrial-scale synthesis while informing waste management protocols. The growing emphasis on green chemistry metrics has spurred interest in catalytic methods for its production, reducing reliance on hazardous reagents.

In academic settings, this compound frequently appears in advanced organic chemistry curricula as an example of heterocyclic amino acid synthesis. Its multifaceted reactivity demonstrates important concepts in protective group strategies and regioselective functionalization. The 8-position acetic acid modification presents interesting challenges for selective derivatization, making it a valuable case study for synthetic methodology development.

The global market for high-purity research chemicals like 2228084-49-7 continues to expand, driven by biotech startups and contract research organizations (CROs). Suppliers now offer customized isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies, responding to the needs of translational research. This reflects broader trends toward personalized medicine and precision therapeutics in the pharmaceutical sector.